3-(pyridin-2-yloxy)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide
Description
3-(pyridin-2-yloxy)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide, also known as compound X, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Coordination Polymers and Network Structures
This compound can serve as a ligand in the synthesis of coordination polymers. These polymers have a variety of applications, including gas storage, separation, and catalysis. The unique structure of the compound, with multiple aromatic rings and potential coordination sites, allows for the formation of complex network structures with metals .
Fluorescence Properties
The compound’s structure suggests potential fluorescence properties, making it useful in the development of fluorescent probes and sensors. These applications are valuable in biological imaging and environmental monitoring, where specific detection of ions or molecules is required .
Supramolecular Chemistry
Due to its potential for hydrogen bonding and π-π interactions, this compound could be used in the field of supramolecular chemistry to create self-assembling systems. These systems have implications in the development of nanomaterials and molecular machines .
Anion Receptors
The compound’s configuration allows it to act as an anion receptor, which could be utilized in the purification and detection of anions in various environments. This is particularly relevant in water treatment and environmental cleanup efforts .
Biological Processes
Given the compound’s potential for interaction with biological molecules, it could be used to study and influence biological processes. This includes applications in drug design, where the compound could interact with enzymes or receptors .
Material Chemistry
The compound’s robust structure makes it suitable for applications in material chemistry, particularly in the creation of organic frameworks. These frameworks can be used in electronic devices, such as transistors and sensors .
Catalysis
The compound may act as a catalyst or a part of a catalytic system due to its potential to form stable complexes with transition metals. This application is crucial in industrial processes, including the synthesis of fine chemicals and pharmaceuticals .
Molecular Switches
The compound’s structure suggests it could function as a molecular switch, changing its configuration in response to external stimuli. This property is useful in the development of molecular electronics and smart materials .
properties
IUPAC Name |
3-pyridin-2-yloxy-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N3O2S/c26-22(17-4-3-5-20(11-17)27-21-6-1-2-8-24-21)25-13-16-10-19(14-23-12-16)18-7-9-28-15-18/h1-12,14-15H,13H2,(H,25,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKZOROVPJYUGCC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)OC2=CC=CC(=C2)C(=O)NCC3=CC(=CN=C3)C4=CSC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(pyridin-2-yloxy)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]acetic acid](/img/structure/B3001916.png)
![[3-(Trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride](/img/structure/B3001917.png)
![3-Fluoro-N-(oxan-4-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide](/img/structure/B3001918.png)
![2-(4-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)phenyl)isoindolin-1-imine](/img/structure/B3001920.png)
![1-[(4-methoxyphenyl)methyl]azetidine-2-carboxylic Acid](/img/structure/B3001922.png)
![3-(2,5,7-Trimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-6-yl)propanoic acid](/img/structure/B3001924.png)
![1-(4-Fluorophenyl)sulfonyl-2-[2-(2-methoxyphenyl)ethyl]guanidine](/img/structure/B3001931.png)
![2-Chloro-N-[2,2-difluoro-2-(6-methoxypyridin-2-yl)ethyl]acetamide](/img/structure/B3001933.png)
![Benzo[d]thiazol-2-yl(4-(4,5-dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)methanone](/img/structure/B3001935.png)
